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Compound of Interest

Compound Name: Boc-orn(boc)-OH

Cat. No.: B558250

Disclaimer: A specific Safety Data Sheet (SDS) for Na,Nd-bis(tert-butoxycarbonyl)-L-ornithine
(Boc-orn(boc)-OH) was not available. The following guidance is based on safety information
for structurally similar compounds and general best practices for handling laboratory chemicals.
It is imperative to handle this compound with care and adhere to all institutional and local safety

regulations.

This guide provides essential safety protocols, handling procedures, and disposal plans for
Boc-orn(boc)-OH to ensure the safety of researchers, scientists, and drug development
professionals.

Quantitative Data Summary

The following table summarizes the available quantitative data for Boc-orn(boc)-OH.
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Property Value

CAS Number 57133-29-6

Molecular Formula C15H28N206

Molecular Weight 332.4 g/mol

Purity > 98% (HPLC)

Appearance White crystalline powder
Melting Point 117-124 °C

Optical Rotation [a]D2° = -7 £ 2° (c=1 in DMF)
Storage Temperature 0-8 °C

Immediate Safety and Personal Protective Equipment
(PPE)

While specific toxicological data for Boc-orn(boc)-OH is limited, it is prudent to treat it as a
potentially hazardous substance. The primary risks are associated with inhalation of dust
particles, and skin or eye contact.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or glasses with side shields are mandatory to
prevent eye contact with dust particles.[1]

» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn to prevent
skin contact.[1] Gloves must be inspected for integrity before each use.

» Body Protection: A standard laboratory coat is required to protect clothing and skin from
potential contamination.

o Respiratory Protection: If handling the solid in a way that may generate dust, a NIOSH-
approved N95 dust mask or equivalent respirator is recommended.[1] All handling of the
solid should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1][2]
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Operational Plan: Step-by-Step Handling Procedure

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated place, away from incompatible
materials such as strong oxidizing agents.[3] The recommended storage temperature is
between 0-8°C.

e Ensure the container is tightly sealed.
2. Weighing and Solution Preparation:

o Perform all weighing and handling of the solid compound within a chemical fume hood to
minimize inhalation exposure.[2]

o Use a spatula for transferring the powder. Avoid creating dust clouds.

e When preparing solutions, add the solid to the solvent slowly. Boc-orn(boc)-OH is soluble in
organic solvents like methanol.[1]

3. Experimental Use:

e Handle all solutions containing Boc-orn(boc)-OH with the same level of precaution as the
solid material.

e Avoid contact with skin, eyes, and clothing.[1]
¢ |n case of accidental contact, follow the first aid measures outlined below.
4. First Aid Measures:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical
attention.[4]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation persists, seek medical advice.[4]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[4]

Disposal Plan

All waste containing Boc-orn(boc)-OH, including unused material, contaminated consumables,
and solutions, must be treated as hazardous chemical waste.

1. Waste Segregation and Collection:

» Solid Waste: Collect all solid waste, including residual powder and contaminated items (e.qg.,
weighing paper, gloves, spatulas), in a dedicated, leak-proof, and clearly labeled hazardous
waste container.

 Liquid Waste: Collect any solutions containing Boc-orn(boc)-OH in a sealed and
appropriately labeled container that is compatible with the solvent used.

e Do not mix this waste with other waste streams unless explicitly permitted by your
institution's waste management guidelines.

2. Labeling and Storage of Waste:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Na,No-bis(tert-butoxycarbonyl)-L-ornithine™.

o Store the sealed waste container in a designated, secure, and well-ventilated chemical
waste storage area.

3. Final Disposal:

» Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.[5]
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e Under no circumstances should this chemical or its waste be disposed of in the general trash
or poured down the drain.[1]

Visual Workflow for Safe Handling of Boc-orn(boc)-
OH
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Safe Handling and Disposal Workflow for Boc-orn(boc)-OH
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Caption: Workflow for the safe handling and disposal of Boc-orn(boc)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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